Cas no 20878-58-4 (2-amino-N-4-(benzyloxy)phenylbenzamide)

• Product Name: 2-amino-N-4-(benzyloxy)phenylbenzamide
• CAS No: 20878-58-4
• MF: C₂₀H₁₈N₂O₂
• MW: 318.369124889374
• MDL: MFCD08445019
• CID: 5163964
• Update Time: 2025-06-29

2-amino-N-4-(benzyloxy)phenylbenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, 2-amino-N-[4-(phenylmethoxy)phenyl]-
• 2-amino-N-4-(benzyloxy)phenylbenzamide

• MDL： MFCD08445019
• Inchi： 1S/C20H18N2O2/c21-19-9-5-4-8-18(19)20(23)22-16-10-12-17(13-11-16)24-14-15-6-2-1-3-7-15/h1-13H,14,21H2,(H,22,23)
• InChI Key： BNVMFVLWUWDUCH-UHFFFAOYSA-N
• SMILES： C(NC1=CC=C(OCC2=CC=CC=C2)C=C1)(=O)C1=CC=CC=C1N

Additional information on 2-amino-N-4-(benzyloxy)phenylbenzamide

2-amino-N-4-(benzyloxy)phenylbenzamide (CAS No: 20878-58-4)

The compound 2-amino-N-4-(benzyloxy)phenylbenzamide (CAS No: 20878-58-4) is a highly specialized organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique chemical structure, which combines an amino group, a benzamide moiety, and a benzyloxy substituent. The benzamide group is known for its versatility in chemical reactions, making it a valuable component in the synthesis of complex molecules.

Recent studies have highlighted the potential of 2-amino-N-4-(benzyloxy)phenylbenzamide in drug discovery, particularly in the development of bioactive compounds with anti-inflammatory and anticancer properties. Researchers have explored its ability to inhibit key enzymes involved in inflammatory pathways, such as cyclooxygenase (COX) and lipoxygenase (LOX). These findings suggest that the compound could serve as a lead molecule for the development of novel therapeutic agents.

In addition to its pharmacological applications, 2-amino-N-4-(benzyloxy)phenylbenzamide has also been investigated for its role in agrochemicals. Its ability to interact with plant hormones and regulate their activity has led to its consideration as a potential growth regulator or herbicide. This dual functionality underscores the compound's versatility and highlights its importance in both medical and agricultural research.

The synthesis of 2-amino-N-4-(benzyloxy)phenylbenzamide involves a series of well-established organic reactions, including nucleophilic substitution, condensation, and oxidation processes. The choice of synthetic pathway depends on the availability of starting materials and the desired purity of the final product. Recent advancements in catalytic methods have enabled more efficient and environmentally friendly syntheses of this compound, reducing production costs and minimizing waste.

From a structural perspective, the benzamide core of this compound provides a rigid framework that facilitates molecular recognition and binding interactions. The presence of the amino group introduces additional functional diversity, allowing for further chemical modifications to tailor the compound's properties for specific applications. For instance, the amino group can be used to introduce additional substituents or to form peptide bonds with other biomolecules.

One of the most promising areas of research involving 2-amino-N-4-(benzyloxy)phenylbenzamide is its application in nanotechnology. Scientists have explored its use as a building block for constructing self-assembled monolayers (SAMs) and other nanostructured materials. These materials exhibit unique electronic and mechanical properties, making them suitable for applications in sensors, electronics, and drug delivery systems.

Furthermore, recent computational studies have provided insights into the electronic structure and reactivity of 2-amino-N-4-(benzyloxy)phenylbenzamide at the molecular level. These studies have revealed that the compound's electronic properties are highly sensitive to changes in its substituents, offering opportunities for fine-tuning its behavior in different chemical environments.

In conclusion, 2-amino-N-4-(benzyloxy)phenylbenzamide (CAS No: 20878-58-4) is a versatile and multifunctional compound with significant potential across various scientific disciplines. Its unique chemical structure, combined with recent advancements in synthesis and application techniques, positions it as a key player in future research and development efforts.